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Introduction

Tallow amines are a class of fatty amine derivatives utilized in asphalt modification to enhance
the performance and durability of asphalt pavements.[1] These additives primarily function as
anti-stripping agents and adhesion promoters, improving the bond between the asphalt binder
and the aggregate surface.[1][2] This is particularly crucial in preventing moisture-induced
damage, such as stripping, where the asphalt film detaches from the aggregate.[3] The
mechanism of action involves the cationic amine head of the tallow amine molecule forming a
strong bond with the typically negatively charged silicate surfaces of common aggregates,
while the hydrophobic tail maintains compatibility with the asphalt binder.[2] This document
provides detailed experimental setups and protocols for researchers to evaluate the efficacy of
tallow amine as an asphalt modifier.

Experimental Protocols

The following protocols outline the key experiments for evaluating the performance of tallow
amine-modified asphalt.

Preparation of Tallow Amine Modified Asphalt Binder

Objective: To prepare homogenous blends of asphalt binder with varying concentrations of
tallow amine.
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Materials:

e Asphalt binder (e.g., PG 64-22)

o Tallow amine (e.g., R-tallow diamine, ethoxylated tallow amine)[1]
e High-shear mixer

e Heating mantle or oven

» Stainless steel container

e Thermometer

Procedure:

Heat the asphalt binder in an oven to a fluid state, typically between 135°C and 165°C.[4]

o Transfer the heated asphalt binder to a stainless steel container placed on a heating mantle
to maintain the desired temperature.

» Slowly add the desired percentage of tallow amine to the hot asphalt binder while stirring
with a glass rod to ensure initial dispersion. Common dosages range from 0.2% to 1.0% by
weight of the binder.

» Position the high-shear mixer in the container, ensuring the mixing head is submerged in the
asphalt binder.

e Mix the blend at a high speed (e.g., 3000-4000 rpm) for 30 to 60 minutes to ensure a
homogeneous mixture.

 After mixing, cover the container and allow the modified binder to cool to room temperature
before further testing.

Rotational Viscosity Test (AASHTO T 316, ASTM D 4402)

Objective: To determine the effect of tallow amine on the viscosity of the asphalt binder at high
temperatures, which relates to the workability and pumpability of the asphalt mix.[5]
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Apparatus:

e Rotational Viscometer (RV) with a thermosel system[5][6]

« Spindles (e.g., No. 27)[7]

o Sample chambers[7]

e Oven

Procedure:

Preheat the RV thermosel, sample chamber, and spindle to the test temperature, typically
135°C.[5][7]

o Heat the tallow amine-modified asphalt binder sample until it is fluid enough to pour.[5]
e Pour the specified amount of the modified binder into the sample chamber.[7]

 Insert the sample chamber into the thermosel.[7]

» Attach the preheated spindle to the viscometer and lower it into the asphalt sample.[7]
o Allow the sample to reach thermal equilibrium for at least 10-15 minutes.[4]

o Set the spindle rotation speed to 20 RPM.[5][7]

» Record the viscosity reading in Pascal-seconds (Pa-s) or centipoise (cP) after the reading
has stabilized (typically after 3 minutes).[4][7]

Dynamic Shear Rheometer (DSR) Test (AASHTO T 315)

Objective: To characterize the viscoelastic properties of the tallow amine-modified asphalt
binder at intermediate to high temperatures. This test provides insights into the binder's
resistance to rutting and fatigue cracking.[8][9]

Apparatus:

e Dynamic Shear Rheometer (DSR)[10][11]
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» Parallel plates (25 mm and 8 mm diameter)[11]
e Oven
Procedure:

o Prepare a sample of the modified asphalt binder by placing a small amount between the
DSR's parallel plates.

» For high-temperature testing (related to rutting), use the 25 mm plates with a 1 mm gap.[10]
[11]

o For intermediate-temperature testing (related to fatigue), use the 8 mm plates with a 2 mm
gap after rolling thin-film oven (RTFO) and pressurized aging vessel (PAV) aging.[10]

e Bring the sample to the desired test temperature.[9]

o Apply an oscillatory shear stress to the sample at a standard frequency of 10 rad/s (1.59 Hz).
[11]

o The DSR software will calculate the complex shear modulus (G*) and the phase angle (d).

e The rutting parameter (G/sin d) and the fatigue parameter (Gsin 0) are determined from
these measurements.[8]

Tensile Strength Ratio (TSR) Test (AASHTO T 283)

Objective: To evaluate the moisture susceptibility of asphalt mixtures containing tallow amine.
The TSR is a measure of the retained tensile strength after moisture conditioning.[3][12]

Apparatus:

Marshall or Superpave Gyratory Compactor

Indirect Tensile (IDT) testing machine[12]

Vacuum saturation system|3]

Water baths[3]
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Freezer[3]

Procedure:

Prepare at least six compacted asphalt mixture specimens to a target air void level of 6-8%.

[3]

Divide the specimens into two subsets of three. One subset is the "dry" (unconditioned)
group, and the other is the "wet" (conditioned) group.[3]

Conditioning of Wet Subset: a. Vacuum saturate the specimens with water to a saturation
level of 70-80%.[3] b. Wrap the saturated specimens in plastic and place them in a freezer at
-18°C for at least 16 hours.[13] c. After freezing, place the specimens in a 60°C water bath
for 24 hours.[3] d. Finally, place the specimens in a 25°C water bath for at least 2 hours
before testing.[14]

Testing: a. Determine the indirect tensile strength of both the dry and wet specimens by
loading them at a constant rate of 50 mm/minute until failure.[3]

Calculation: a. Calculate the average indirect tensile strength for both the dry (ITS_dry) and
wet (ITS_wet) subsets. b. Calculate the Tensile Strength Ratio (TSR) as follows: TSR (%) =
(ITS_wet / ITS_dry) * 100.[14]

Hamburg Wheel-Tracking Test (HWTT) (AASHTO T 324)

Objective: To assess the rutting and moisture susceptibility of asphalt mixtures under simulated

traffic loading in the presence of water.[15][16]

Apparatus:

Hamburg Wheel-Tracking Device[17]
Compacted asphalt specimens (slabs or gyratory compacted pucks)

Temperature-controlled water bath

Procedure:
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e Prepare compacted asphalt specimens to a specified air void content.

e Place the specimens in the Hamburg Wheel-Tracking Device and submerge them in water at
a specified temperature (e.g., 50°C).[17]

» Allow the specimens to condition in the water bath for 30 minutes.

o Apply a reciprocating steel wheel with a load of 705 N (158 Ibs) across the specimens at a
rate of approximately 52 passes per minute.

o The device measures the rut depth as a function of the number of wheel passes.

o The test is typically run for a specified number of passes (e.g., 20,000) or until a certain rut
depth is reached.[15][17]

o The stripping inflection point, which indicates the onset of moisture damage, is determined
from the plot of rut depth versus the number of passes.[17]

Data Presentation

The following tables provide a template for summarizing the quantitative data obtained from the
experimental protocols.

Table 1: Rotational Viscosity of Tallow Amine Modified Asphalt Binder at 135°C

Tallow Amine Concentration (% by weight . .
Viscosity (Pa-s)

of binder)

0.0 (Control) Value
0.2 Value
0.4 Value
0.6 Value
0.8 Value
1.0 Value
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Table 2: Dynamic Shear Rheometer (DSR) Properties of Tallow Amine Modified Asphalt

Binder
. ) Gsin & (kPa)
Tallow Amine Test Temperature G/sin o (kPa) (Fati
atigue
Concentration (%) (°C) (Rutting Parameter) <
Parameter)

0.0 (Control) Value Value Value
0.5 Value Value Value
1.0 Value Value Value

Table 3: Moisture Susceptibility of Asphalt Mixtures with Tallow Amine (AASHTO T 283)

Tallow Amine Average Dry ITS

Average Wet ITS

Tensile Strength

Concentration (%) (kPa) (kPa) Ratio (TSR) (%)
0.0 (Control) Value Value Value
0.5 Value Value Value
1.0 Value Value Value

Table 4: Hamburg Wheel-Tracking Test Results for Asphalt Mixtures with Tallow Amine

Tallow Amine
Concentration (%) (°C)

Test Temperature

Rut Depth at 20,000
passes (mm)

Stripping Inflection
Point (Number of

Passes)
0.0 (Control) Value Value Value
0.5 Value Value Value
1.0 Value Value Value

Visualization of Experimental Workflow and

Mechanisms
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Caption: Experimental workflow for evaluating tallow amine in asphalt modification.

Asphalt Binder (Hydrophobic)

ic Tail

Asphalt-Aggregate Interface

Asphalt Matrix

Cationic Head

esion;

>
>

Aggregate

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

© 2025 BenchChem. All rights reserved. 10/10 Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1164935?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1164935?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

